Cas no 1508454-27-0 (3-(2,5-dimethylphenyl)butan-2-ol)
3-(2,5-dimethylphenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-dimethylphenyl)butan-2-ol
- Benzeneethanol, α,β,2,5-tetramethyl-
-
- Inchi: 1S/C12H18O/c1-8-5-6-9(2)12(7-8)10(3)11(4)13/h5-7,10-11,13H,1-4H3
- InChI Key: GYSWUNSPMKKSSF-UHFFFAOYSA-N
- SMILES: C(C1C=C(C)C=CC=1C)(C)C(O)C
Experimental Properties
- Density: 0.956±0.06 g/cm3(Predicted)
- Boiling Point: 223.8±8.0 °C(Predicted)
- pka: 14.94±0.20(Predicted)
3-(2,5-dimethylphenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1627311-0.05g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 0.05g |
$612.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-0.1g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 0.1g |
$640.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-0.25g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 0.25g |
$670.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-0.5g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 0.5g |
$699.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-1.0g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 1g |
$728.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-2.5g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 2.5g |
$1428.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-5.0g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 5g |
$2110.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-10.0g |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 10g |
$3131.0 | 2023-06-05 | ||
| Enamine | EN300-1627311-50mg |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 50mg |
$468.0 | 2023-09-22 | ||
| Enamine | EN300-1627311-100mg |
3-(2,5-dimethylphenyl)butan-2-ol |
1508454-27-0 | 100mg |
$490.0 | 2023-09-22 |
3-(2,5-dimethylphenyl)butan-2-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-(2,5-dimethylphenyl)butan-2-ol
Recent Advances in the Study of 3-(2,5-dimethylphenyl)butan-2-ol (CAS: 1508454-27-0): A Comprehensive Research Brief
The compound 3-(2,5-dimethylphenyl)butan-2-ol (CAS: 1508454-27-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.
Recent studies have demonstrated that 3-(2,5-dimethylphenyl)butan-2-ol exhibits promising activity as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural features, including the presence of a dimethylphenyl group and a hydroxyl moiety, make it a versatile building block for drug development. Researchers have successfully utilized this compound in the synthesis of novel anti-inflammatory and analgesic agents, with preliminary results indicating enhanced efficacy and reduced side effects compared to existing therapies.
In addition to its role as a synthetic intermediate, 3-(2,5-dimethylphenyl)butan-2-ol has been investigated for its direct biological effects. In vitro studies have shown that the compound modulates specific signaling pathways involved in inflammation and pain perception. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in the treatment of chronic inflammatory conditions. These findings are supported by molecular docking studies, which reveal high affinity binding to key targets in the NF-κB pathway.
Pharmacokinetic studies of 3-(2,5-dimethylphenyl)butan-2-ol have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable bioavailability and metabolic stability, with minimal toxicity observed in preclinical models. These characteristics position the compound as a viable candidate for further development into a therapeutic agent. However, additional in vivo studies are required to fully assess its safety and efficacy in human subjects.
Looking ahead, researchers are exploring the potential of 3-(2,5-dimethylphenyl)butan-2-ol in combination therapies and as a scaffold for the design of new chemical entities. Its unique chemical properties and biological activity profile offer numerous opportunities for innovation in drug discovery. Future studies will likely focus on optimizing its synthesis, expanding its therapeutic applications, and elucidating its mechanism of action at the molecular level.
In conclusion, 3-(2,5-dimethylphenyl)butan-2-ol (CAS: 1508454-27-0) represents a promising area of research in the chemical biology and pharmaceutical fields. Its dual role as a synthetic intermediate and a biologically active compound underscores its versatility and potential impact on drug development. Continued investigation into its properties and applications will undoubtedly contribute to advancements in medicine and therapeutics.
1508454-27-0 (3-(2,5-dimethylphenyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)